
Essential Safety and Logistics for Handling 9-
Chlorofluorene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 9-Chlorofluorene

Cat. No.: B144268 Get Quote

This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of 9-Chlorofluorene (CAS No: 6630-65-5). It is intended for researchers, scientists,

and drug development professionals to ensure safe laboratory practices.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of 9-Chlorofluorene.

Property Value

Molecular Formula C₁₃H₉Cl[1][2]

Molecular Weight 200.67 g/mol [1][2]

Physical State Solid[1][3]

Appearance No information available[1][3]

Odor No information available[1][3]

Melting Point/Range No data available[1][3]

Boiling Point/Range No information available[1][3]

Solubility No information available[1]

Stability Stable under normal conditions[1][3]
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Hazard Identification and GHS Classification
9-Chlorofluorene presents several hazards that require careful management. According to the

Globally Harmonized System (GHS), its primary classifications are as follows:

Hazard Class GHS Classification & Statement

Skin Corrosion/Irritation Warning: H315 - Causes skin irritation[2]

Serious Eye Damage/Eye Irritation
Warning: H319 - Causes serious eye irritation[2]

[4][5]

Specific Target Organ Toxicity (Single Exposure)
Warning: H335 - May cause respiratory

irritation[2]

Hazardous to the Aquatic Environment (Chronic)
H411 - Toxic to aquatic life with long lasting

effects[4][5]

Note: One safety data sheet mentions that this chemical is not considered hazardous by the

2012 OSHA Hazard Communication Standard (29 CFR 1910.1200)[1]. However, due to

conflicting classifications, it is imperative to handle it with the precautions outlined below.

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is essential to minimize risk.

Engineering Controls
Ventilation: Work in a well-ventilated area to keep airborne concentrations low.[1][3] Use of a

chemical fume hood is recommended, especially when handling powders or generating dust.

Eye Wash Stations: Ensure that emergency eyewash stations and safety showers are readily

accessible in the immediate work area.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 9-Chlorofluorene to prevent exposure.
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PPE Category Specification

Eye/Face Protection

Wear chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1] A face shield may be used for

additional protection against splashes.[6][7]

Skin Protection

Gloves: Wear appropriate chemical-resistant

protective gloves.[1][3] Inspect gloves for

integrity before use.[3] Clothing: Wear long-

sleeved clothing or a lab coat.[3] Use chemical-

resistant clothing to prevent skin exposure.[1][6]

Respiratory Protection

Under normal use conditions with adequate

ventilation, respiratory protection is not typically

required.[1][3] If dust formation is unavoidable, a

particle filter respirator is recommended.[1]

Handling Procedures
Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1][3]

Prevent Dust and Aerosols: Avoid the formation and inhalation of dust.[1][3]

Hygiene Practices: Handle in accordance with good industrial hygiene and safety practices.

[1][3] Wash hands thoroughly after handling and before eating, drinking, or smoking.[3]

Incompatible Materials: Keep away from strong oxidizing agents.[1]

Storage Plan
Container: Keep containers tightly closed.[1][3]

Conditions: Store in a dry, cool, and well-ventilated place.[1][3]

Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents.[1]

Emergency and First Aid Procedures
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Immediate and appropriate responses to spills or exposure are critical.

Spill Response Protocol
Minor Spills (Solid):

Ensure adequate ventilation and wear appropriate PPE.[1]

Carefully sweep up the solid material, avoiding dust generation.[1]

Place the spilled material into a suitable, labeled container for chemical waste disposal.[1]

Clean the spill area thoroughly.

Major Spills:

Evacuate the area immediately.

Alert safety personnel and follow institutional emergency procedures.

Prevent the substance from entering drains as it is toxic to aquatic life.[1][4][5]

Exposure First Aid
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[1] Seek immediate medical attention.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[1] Remove

contaminated clothing. Seek medical attention if symptoms occur or irritation persists.[1]

Inhalation: Move the person to fresh air.[1] If symptoms like respiratory irritation occur, seek

medical attention immediately.[1]

Ingestion: Clean the mouth with water and drink plenty of water afterwards.[1] Do not induce

vomiting. Seek medical attention if symptoms occur.[1]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination.
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Waste Collection: All waste materials containing 9-Chlorofluorene should be collected in

clearly labeled, sealed containers.

Disposal Method: Dispose of the chemical waste and containers at an approved waste

disposal plant.[4][5] This should be done in accordance with all federal, state, and local

environmental regulations. Do not release into the environment.[1]

Workflow for Handling 9-Chlorofluorene

9-Chlorofluorene Handling and Disposal Workflow

Preparation
- Review SDS

- Wear full PPE

Handling
- Use in fume hood

- Avoid dust formation

Storage
- Tightly sealed container
- Cool, dry, ventilated area

If not all used

Completion of Work

If all used

Spill Occurs Exposure Occurs

For subsequent use

Waste Disposal
- Collect in labeled container

- Dispose via approved facility

Spill Response
- Evacuate (if major)

- Use spill kit
- Decontaminate area

Activate Protocol

First Aid
- Eyes: Flush for 15 min
- Skin: Wash for 15 min
- Seek medical attention

Activate Protocol
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 9-Chlorofluorene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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